Cas no 173606-54-7 (10-(T-BOC-AMINO)-1-DECANOL)

• Product Name: 10-(T-BOC-AMINO)-1-DECANOL
• CAS No: 173606-54-7
• MF: C₁₅H₃₁NO₃
• MW: 273.411545038223
• MDL: MFCD02094530
• CID: 825029
• PubChem ID: 4362802
• Update Time: 2025-11-02

10-(T-BOC-AMINO)-1-DECANOL Chemical and Physical Properties

Names and Identifiers

• 10-(T-BOC-AMINO)-1-DECANOL
• 10-(T-BOC-AMINO)-1-DECANOL,WHITE SOLID
• tert-butyl N-(10-hydroxydecyl)carbamate
• N-Boc-10-aminodecan-1-ol
• tert-butyl 10-hydroxydecylcarbamate
• 10-tert-ButoxycarbonylaMino-1-decanol
• (10-Hydroxydecyl)carbaMic Acid 1,1-DiMethylethyl Ester
• 173606-54-7
• SCHEMBL7908254
• SY293516
• BS-51251
• DTXSID60402384
• Carbamic acid, N-(10-hydroxydecyl)-, 1,1-dimethylethyl ester
• CS-0120628
• tert-Butyl (10-hydroxydecyl)carbamate
• 10-(Boc-amino)-1-decanol
• MFCD02094530
• AT29760

• MDL： MFCD02094530
• Inchi： 1S/C15H31NO3/c1-15(2,3)19-14(18)16-12-10-8-6-4-5-7-9-11-13-17/h17H,4-13H2,1-3H3,(H,16,18)
• InChI Key： ZEWLESIFIREKBL-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCCCCCCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 273.23000
• Monoisotopic Mass: 273.23039385 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 273.41
• XLogP3: 3.8
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Melting Point: 48-54°C
• PSA: 62.05000
• LogP: 3.82860

Additional information on 10-(T-BOC-AMINO)-1-DECANOL

10-(T-BOC-AMINO)-1-DECANOL (CAS No. 173606-54-7): A Comprehensive Guide to Its Properties and Applications

10-(T-BOC-AMINO)-1-DECANOL (CAS No. 173606-54-7) is a specialized organic compound widely used in pharmaceutical research, chemical synthesis, and material science. This compound, featuring a tert-butoxycarbonyl (T-BOC) protected amino group and a hydroxyl-terminated alkyl chain, serves as a versatile building block in various synthetic pathways. Its unique structure makes it valuable for peptide synthesis, bioconjugation, and the development of drug delivery systems.

The T-BOC protecting group in 10-(T-BOC-AMINO)-1-DECANOL is particularly significant in organic chemistry, as it safeguards the amino functionality during multi-step reactions. This characteristic is crucial for researchers working on peptide coupling reactions or designing biocompatible polymers. The compound's hydrophobic decanol chain also contributes to its solubility profile, making it suitable for applications requiring controlled lipophilicity.

In recent years, 10-(T-BOC-AMINO)-1-DECANOL has gained attention in the field of nanotechnology and biomaterials. Scientists are exploring its potential in creating functionalized surfaces for biosensors and targeted drug delivery platforms. The compound's ability to serve as a linker molecule between organic and inorganic components has opened new possibilities in hybrid material development, a hot topic in current materials science research.

The synthesis of 10-(T-BOC-AMINO)-1-DECANOL typically involves the protection of 10-amino-1-decanol with di-tert-butyl dicarbonate (Boc2O) under mild conditions. This process yields a stable intermediate that can be further modified or incorporated into larger molecular architectures. Researchers value this compound for its high purity and consistent performance in various chemical transformations.

From a commercial perspective, the demand for T-BOC protected amino alcohols like 10-(T-BOC-AMINO)-1-DECANOL has been steadily increasing. Pharmaceutical companies and research institutions require these specialized building blocks for developing new therapeutic agents and diagnostic tools. The compound's stability under various conditions makes it particularly attractive for high-throughput screening applications and combinatorial chemistry approaches.

Quality control of 10-(T-BOC-AMINO)-1-DECANOL is critical for its successful application. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's identity and purity. These quality assurance measures ensure reliable performance in sensitive applications like biomedical research and pharmaceutical development.

Storage and handling of 10-(T-BOC-AMINO)-1-DECANOL require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from moisture and strong oxidizing agents. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed when working with this or any other chemical substance.

The future applications of 10-(T-BOC-AMINO)-1-DECANOL appear promising, particularly in emerging fields like precision medicine and smart materials. Its dual functionality (protected amine and hydroxyl group) offers numerous possibilities for creating novel molecular architectures. Researchers are particularly interested in its potential for developing stimuli-responsive materials and bioactive surfaces for medical implants.

For those seeking alternatives or derivatives of 10-(T-BOC-AMINO)-1-DECANOL, several structurally related compounds are available. These include variations with different chain lengths or alternative protecting groups, allowing researchers to fine-tune the properties of their final products. Such flexibility makes this class of compounds invaluable for structure-activity relationship studies in drug discovery programs.

In conclusion, 10-(T-BOC-AMINO)-1-DECANOL (CAS No. 173606-54-7) represents an important tool in modern chemical research. Its versatility in organic synthesis, combined with its potential applications in biotechnology and material science, ensures its continued relevance in scientific advancement. As research in these fields progresses, the demand for high-quality, specialized building blocks like this compound is expected to grow significantly.